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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d4

Cat. No.: B1474433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1,3-
Dimethoxybenzene-d4, a deuterated isotopologue of 1,3-Dimethoxybenzene. This document

is intended to be a valuable resource for professionals in research and drug development who

utilize deuterated compounds for mechanistic studies, as metabolic tracers, or as internal

standards in analytical applications.

Core Physical Properties
While specific experimental data for 1,3-Dimethoxybenzene-d4 is not extensively available in

public literature, its physical properties can be closely estimated by understanding the known

values of its non-deuterated counterpart, 1,3-Dimethoxybenzene, and the general effects of

deuterium substitution. The replacement of four hydrogen atoms with deuterium on the

benzene ring will result in a slight increase in molecular weight, which can influence properties

such as density, boiling point, and melting point.

The following table summarizes the key physical properties of 1,3-Dimethoxybenzene. The

corresponding values for 1,3-Dimethoxybenzene-d4 are expected to be marginally higher

where influenced by mass.
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Property 1,3-Dimethoxybenzene
1,3-Dimethoxybenzene-d4
(Estimated)

Molecular Formula C₈H₁₀O₂ C₈H₆D₄O₂

Molecular Weight 138.16 g/mol [1] 142.19 g/mol

Melting Point -52 °C[2] Slightly higher than -52 °C

Boiling Point 85-87 °C at 7 mmHg
Slightly higher than 85-87 °C

at 7 mmHg

Density 1.055 g/mL at 25 °C[1]
Slightly higher than 1.055 g/mL

at 25 °C

Solubility
Miscible with toluene; Water:

1.216 g/L (25 °C)[2]

Similar to the non-deuterated

form

Experimental Protocols for Physical Property
Determination
To ascertain the precise physical properties of 1,3-Dimethoxybenzene-d4, the following

standard experimental methodologies are recommended.

Melting Point Determination
The melting point can be determined using a capillary tube method with a calibrated melting

point apparatus. The sample is heated slowly, and the temperature range from the appearance

of the first liquid droplet to complete liquefaction is recorded.

Boiling Point Determination
The boiling point at a specific pressure can be measured using distillation. The temperature of

the vapor in equilibrium with the boiling liquid is recorded. For small sample sizes, a micro-

boiling point determination method can be employed.

Density Measurement
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The density can be accurately measured using a pycnometer or a digital density meter at a

controlled temperature. This involves determining the mass of a known volume of the liquid.

Solubility Assessment
Solubility can be determined by adding the solute to a known volume of the solvent at a

specific temperature until saturation is reached. The concentration of the saturated solution is

then measured, often by spectroscopic or chromatographic techniques.

Logical Workflow for Compound Characterization
The identity and purity of a synthesized batch of 1,3-Dimethoxybenzene-d4 should be

confirmed through a systematic analytical workflow. The following diagram illustrates a typical

process for the characterization and quality control of a synthesized chemical compound.
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Caption: A logical workflow for the synthesis, characterization, and quality control of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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